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Compound of Interest

Compound Name: (6S)-Tetrahydrofolic acid

Cat. No.: B8772586

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides comprehensive, step-
by-step guidance for the safe operational use and disposal of (6S)-Tetrahydrofolic acid,
grounded in established laboratory safety protocols.

Personal Protective Equipment (PPE)

When handling (6S)-Tetrahydrofolic acid, a proactive approach to safety is recommended
due to some inconsistencies in safety data sheets for related compounds. The following table
summarizes the recommended personal protective equipment.
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Minimum Enhanced Precaution
PPE Category .

Recommendation (Recommended)

) Chemical splash goggles or a
Eye Protection Safety glasses )
face shield
] Impermeable and resistant Double gloving with chemically

Hand Protection o )

gloves (e.g., nitrile) resistant gloves

] Chemically resistant coveralls
Body Protection Standard laboratory coat
or apron

o Use a NIOSH-approved
Not generally required if . _
) ) ] ) respirator if dust or aerosols
Respiratory Protection handled in a well-ventilated )
may be generated or if
area . . . .
ventilation is inadequate

Operational Plan for Handling

A systematic approach to handling (6S)-Tetrahydrofolic acid from receipt to disposal is critical
for laboratory safety and experimental integrity.

1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any signs of damage or leakage.
 Verify that the product label matches the order specifications.

e Log the receipt of the chemical in the laboratory's inventory management system.
2. Storage:

e Store in a tightly closed container.[1]

» Follow the storage temperature and conditions as specified on the product insert.[1]
o Store away from incompatible materials.

3. Preparation and Use:
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Handle in a well-ventilated area, such as a chemical fume hood, especially when dealing
with the solid form to avoid dust inhalation.[2]

Wear the recommended PPE.
Avoid contact with skin and eyes.[2]

Use non-sparking tools if the substance is handled in an environment with flammable
solvents.[2]

Prevent the formation of dust and aerosols.[2]
. Spill Cleanup:
In case of a spill, evacuate non-essential personnel from the area.
Ensure adequate ventilation.[2]
Wearing appropriate PPE, collect the spilled material.

For small spills of solid material, carefully sweep or vacuum the substance, avoiding dust
generation.

Place the collected material into a suitable, closed container for disposal.[2]
Clean the spill area with an appropriate solvent and then wash with soap and water.
For larger spills, follow your institution's emergency procedures.

Disposal Plan

Proper disposal of (6S)-Tetrahydrofolic acid and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Chemical: Dispose of waste (6S)-Tetrahydrofolic acid in accordance with local,
state, and federal regulations. While smaller quantities may sometimes be disposed of with
household waste, it is best practice to treat it as chemical waste.[1]
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o Contaminated Materials: Any materials, such as gloves, wipes, or containers, that have
come into contact with (6S)-Tetrahydrofolic acid should be considered contaminated.
These should be placed in a sealed container and disposed of as chemical waste according
to official regulations.[1]

» Uncleaned Packaging: Dispose of uncleaned packagings as you would the chemical itself,
following all official regulations.[1]

Physicochemical Properties for Safe Handling

Understanding the properties of (6S)-Tetrahydrofolic acid is crucial for its safe handling.

Property Value

Molecular Weight 445.4 g/mol [1]

Form Solid[1]

Flammability Product is not flammable[1]

Product does not present an explosion

Explosion Hazard
hazard[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of (6S)-
Tetrahydrofolic acid in a laboratory setting.

Post-Experiment

Click to download full resolution via product page

Caption: Workflow for the safe handling of (6S)-Tetrahydrofolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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